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Compound of Interest

Compound Name: 2-Ethylbutylamine

Cat. No.: B1583521

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Ethylbutylamine, specifically its boiling point and density. The information herein is curated for
professionals in research and development who require precise data and methodologies for
their work. This document presents a summary of these properties, detailed experimental
protocols for their determination, and a logical workflow diagram to guide the experimental
process.

Physical Properties of 2-Ethylbutylamine

2-Ethylbutylamine, a colorless liquid with a characteristic amine odor, is a chemical compound
with various applications in industrial and pharmaceutical settings.[1] Accurate knowledge of its
physical properties is essential for its handling, application, and process design.

The boiling point and density of 2-Ethylbutylamine are summarized in the table below. These
values represent standard measurements and may vary slightly with experimental conditions.

Physical Property Value Units Conditions

. . At standard
Boiling Point 125 °C )
atmospheric pressure

Density 0.776 g/cm3 At 20 °C
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Data sourced from PubChem and other chemical suppliers.[1][2][3]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
boiling point and density of a liquid substance like 2-Ethylbutylamine.

This method is suitable for determining the boiling point of a small volume of liquid.
Apparatus:

e Small test tube (e.g., 150 mm diameter)

e Heating block or oil bath

o Hot plate with magnetic stirring capability

e Small magnetic stir bar

o Thermometer with appropriate range

e Clamps and stand

o Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of 2-Ethylbutylamine into the small
test tube.

e Add a small magnetic stir bar to the test tube.

¢ Place the test tube in the heating block on the hot plate stirrer and clamp it securely.

o Position the thermometer so that the bulb is approximately 1 cm above the surface of the
liquid.

e Turn on the stirrer to ensure gentle mixing of the liquid.
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» Begin heating the block. Observe the liquid for the onset of boiling (formation of bubbles) and
the condensation of vapor on the walls of the test tube (refluxing).

e The level at which the vapor condenses should align with the thermometer bulb for an
accurate measurement.

e When the liquid is gently refluxing, the temperature reading on the thermometer should
stabilize. This stable temperature is the boiling point of the liquid.

e Record the temperature.

e Turn off the heat and allow the apparatus to cool down before disassembly.
This protocol is a standard laboratory procedure for micro-boiling point determination.[4]
This method provides a precise measurement of the density of a liquid.
Apparatus:

e Pycnometer (density bottle) with a stopper

 Digital balance (accurate to at least 0.001 g)

e Thermometer

« Distilled water

e The liquid sample (2-Ethylbutylamine)

» Beakers

o Pipette

Procedure:

e Thoroughly clean and dry the pycnometer and its stopper.

» Weigh the empty, dry pycnometer with its stopper on the digital balance and record this mass
(ma).
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« Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the
stopper, allowing excess water to escape through the capillary.

e Wipe the outside of the pycnometer dry and weigh it. Record this mass (mz).

o Measure the temperature of the water. Using a standard density of water table, find the
density of water (p_water) at this temperature.

o Empty and thoroughly dry the pycnometer.

 Fill the pycnometer with 2-Ethylbutylamine, insert the stopper, and wipe the exterior dry.

» Weigh the pycnometer filled with the sample and record the mass (ms).

e The density of the sample (p_sample) can then be calculated using the following formula:
p_sample = [(m3 - m1) / (M2 - m1)] * p_water

This is a standard and accurate method for determining the density of liquids.[5]

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for determining
the physical properties of 2-Ethylbutylamine.
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Caption: Experimental workflow for determining the boiling point and density of 2-
Ethylbutylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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